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molecular formula C8H7BrN2O B8538943 7-Bromo-2-methoxypyrazolo[1,5-a]pyridine

7-Bromo-2-methoxypyrazolo[1,5-a]pyridine

Cat. No. B8538943
M. Wt: 227.06 g/mol
InChI Key: ULKMOUFBYBCOMY-UHFFFAOYSA-N
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Patent
US07176216B2

Procedure details

A solution of 2-methoxypyrazolo[1,5-a]pyridine (Reference; Bull. Chem. Soc. Japan, vol. 49(7), 1980–1984(1976)) (7.15 g) in tetrahydrofuran (140 mL) was cooled to −78° C. under a nitrogen stream, and after adding n-butyllithium (1.6M hexane solution: 46 mL) dropwise thereto, the reaction mixture was stirred for 30 minutes. A solution of 1,2-dibromo-1,1,2,2-tetrachloroethane (18.9 g) in tetrahydrofuran (30 mL) was added dropwise to the reaction mixture at −78° C., and stirring was continued for 1 hour. The reaction mixture was raised to room temperature, water was added, and then extraction was performed with ethyl acetate. The organic extract was washed with brine, dried over anhydrous magnesium sulfate and filtered, the solvent was evaporated under reduced pressure, the residue was purified by silica gel column chromatography and the title compound (7.1 g) was obtained as a yellow oil from the n-hexane:ethyl acetate (50:1) fraction.
Name
2-methoxypyrazolo[1,5-a]pyridine
Quantity
7.15 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
140 mL
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
46 mL
Type
reactant
Reaction Step Two
Name
1,2-dibromo-1,1,2,2-tetrachloroethane
Quantity
18.9 g
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:11]=[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][N:5]2[N:4]=1.C([Li])CCC.[Br:17]C(Cl)(Cl)C(Br)(Cl)Cl.O>O1CCCC1>[Br:17][C:10]1[N:5]2[N:4]=[C:3]([O:2][CH3:1])[CH:11]=[C:6]2[CH:7]=[CH:8][CH:9]=1

Inputs

Step One
Name
2-methoxypyrazolo[1,5-a]pyridine
Quantity
7.15 g
Type
reactant
Smiles
COC1=NN2C(C=CC=C2)=C1
Name
tetrahydrofuran
Quantity
140 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
n-butyllithium
Quantity
46 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
1,2-dibromo-1,1,2,2-tetrachloroethane
Quantity
18.9 g
Type
reactant
Smiles
BrC(C(Cl)(Cl)Br)(Cl)Cl
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
was continued for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extraction
EXTRACTION
Type
EXTRACTION
Details
The organic extract
WASH
Type
WASH
Details
was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
BrC1=CC=CC=2N1N=C(C2)OC
Measurements
Type Value Analysis
AMOUNT: MASS 7.1 g
YIELD: CALCULATEDPERCENTYIELD 64.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.